Cas no 1502480-30-9 (1-{1-methyl-1H-pyrrolo2,3-bpyridin-3-yl}propan-2-one)

• Product Name: 1-{1-methyl-1H-pyrrolo2,3-bpyridin-3-yl}propan-2-one
• CAS No: 1502480-30-9
• MF: C₁₁H₁₂N₂O
• MW: 188.225782394409
• CID: 6075229
• PubChem ID: 82655774
• Update Time: 2025-05-27

1-{1-methyl-1H-pyrrolo2,3-bpyridin-3-yl}propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-{1-methyl-1H-pyrrolo2,3-bpyridin-3-yl}propan-2-one
• 1-{1-methyl-1H-pyrrolo[2,3-b]pyridin-3-yl}propan-2-one
• 1502480-30-9
• EN300-1761394

• Inchi： 1S/C11H12N2O/c1-8(14)6-9-7-13(2)11-10(9)4-3-5-12-11/h3-5,7H,6H2,1-2H3
• InChI Key： NZPCLCDVCWLCOA-UHFFFAOYSA-N
• SMILES： O=C(C)CC1=CN(C)C2C1=CC=CN=2

Computed Properties

• Exact Mass: 188.094963011g/mol
• Monoisotopic Mass: 188.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 34.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines

Additional information on 1-{1-methyl-1H-pyrrolo2,3-bpyridin-3-yl}propan-2-one

Comprehensive Overview of 1-{1-methyl-1H-pyrrolo[2,3-b]pyridin-3-yl}propan-2-one (CAS No. 1502480-30-9)

The compound 1-{1-methyl-1H-pyrrolo[2,3-b]pyridin-3-yl}propan-2-one (CAS No. 1502480-30-9) is a structurally unique molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This heterocyclic compound features a pyrrolopyridine core, which is a privileged scaffold in drug discovery due to its ability to interact with diverse biological targets. The presence of a propan-2-one moiety further enhances its potential as a versatile intermediate for the synthesis of bioactive molecules.

In recent years, the demand for pyrrolopyridine derivatives has surged, driven by their applications in the development of kinase inhibitors, antiviral agents, and anti-inflammatory drugs. Researchers are particularly interested in 1-{1-methyl-1H-pyrrolo[2,3-b]pyridin-3-yl}propan-2-one due to its potential role in modulating protein-protein interactions, a hot topic in modern drug discovery. The compound's methyl-substituted pyrrole ring contributes to its metabolic stability, making it a valuable candidate for further optimization.

The synthesis of CAS No. 1502480-30-9 typically involves multi-step organic reactions, including palladium-catalyzed cross-coupling and condensation processes. Its molecular weight and logP value suggest favorable pharmacokinetic properties, aligning with the industry's focus on "drug-like" molecules. As the pharmaceutical sector emphasizes fragment-based drug design, this compound's modular structure offers opportunities for derivatization to enhance binding affinity and selectivity.

From an analytical perspective, 1-{1-methyl-1H-pyrrolo[2,3-b]pyridin-3-yl}propan-2-one can be characterized using advanced techniques such as LC-MS (Liquid Chromatography-Mass Spectrometry) and NMR spectroscopy. These methods are crucial for quality control in API (Active Pharmaceutical Ingredient) manufacturing, a sector experiencing rapid growth due to increased outsourcing by biotech companies. The compound's chromatographic purity is particularly important for regulatory compliance in preclinical studies.

In the context of green chemistry trends, researchers are exploring sustainable synthetic routes for pyrrolopyridine scaffolds to minimize environmental impact. This aligns with the pharmaceutical industry's commitment to Process Analytical Technology (PAT) and continuous manufacturing. The propan-2-one functional group in this compound serves as a handle for further modifications while maintaining relatively low toxicity profiles compared to heavier halogenated analogs.

The commercial availability of CAS No. 1502480-30-9 through specialty chemical suppliers has facilitated its adoption in high-throughput screening campaigns. Many research institutions are investigating its potential in targeted protein degradation (PROTACs) - one of the most exciting frontiers in drug discovery. Its balanced lipophilicity and hydrogen bonding capacity make it suitable for developing bifunctional molecules that can recruit E3 ubiquitin ligases.

From a regulatory standpoint, proper material safety data documentation is essential when working with this compound, though it doesn't fall under restricted categories. Researchers should follow standard laboratory protocols for handling organic compounds, including proper personal protective equipment (PPE) and ventilation. The compound's stability under various storage conditions is an important consideration for long-term research projects.

As the scientific community continues to explore heterocyclic chemistry, compounds like 1-{1-methyl-1H-pyrrolo[2,3-b]pyridin-3-yl}propan-2-one will likely play increasingly important roles. Its structural features align well with current trends in computational drug design, where in silico methods are used to predict biological activity before synthetic efforts. The marriage of traditional medicinal chemistry with modern AI-assisted molecular modeling creates exciting possibilities for this chemical entity.

Future research directions may explore the compound's potential in covalent inhibitor development, given the reactive ketone functionality. Additionally, its application in fluorescence labeling could be valuable for biochemical assays and imaging studies. The growing interest in allosteric modulators also presents opportunities, as the rigid pyrrolopyridine core may help stabilize unique protein conformations.

In conclusion, 1-{1-methyl-1H-pyrrolo[2,3-b]pyridin-3-yl}propan-2-one (CAS No. 1502480-30-9) represents a fascinating case study in modern medicinal chemistry. Its balanced physicochemical properties, synthetic accessibility, and potential for diverse biological applications make it a compound worth watching in pharmaceutical research. As the industry moves toward more targeted therapies and personalized medicine, such well-designed molecular scaffolds will continue to be invaluable tools for drug discovery scientists worldwide.